Cas no 2228593-57-3 (methyl 3-ethenyl-4-methoxybenzoate)

• Product Name: methyl 3-ethenyl-4-methoxybenzoate
• CAS No: 2228593-57-3
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 6449506
• PubChem ID: 145558046
• Update Time: 2025-06-10

methyl 3-ethenyl-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-ethenyl-4-methoxybenzoate
• 2228593-57-3
• EN300-1763521

• Inchi： 1S/C11H12O3/c1-4-8-7-9(11(12)14-3)5-6-10(8)13-2/h4-7H,1H2,2-3H3
• InChI Key： QERJOPKVOQSURY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1C=C

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on methyl 3-ethenyl-4-methoxybenzoate

Exploring the Properties and Applications of Methyl 3-Ethenyl-4-Methoxybenzoate (CAS 2228593-57-3)

In the realm of specialty chemicals, methyl 3-ethenyl-4-methoxybenzoate (CAS 2228593-57-3) has garnered significant attention due to its unique structural features and versatile applications. This ester derivative, characterized by its vinyl and methoxy functional groups, serves as a valuable intermediate in organic synthesis. Researchers and industries alike are increasingly exploring its potential in fragrance formulation, pharmaceutical intermediates, and polymer chemistry, aligning with the growing demand for sustainable and high-performance materials.

The compound's molecular structure, featuring a benzoate core with ethenyl and methoxy substituents, enables diverse reactivity. This makes it a candidate for click chemistry applications, a trending topic in modern synthetic methodologies. Recent studies highlight its role in designing bioactive molecules, particularly in the context of drug discovery and flavor enhancement. With the rise of green chemistry initiatives, the efficient synthesis of methyl 3-ethenyl-4-methoxybenzoate using eco-friendly catalysts has become a focal point for innovation.

From an industrial perspective, the demand for CAS 2228593-57-3 is driven by its utility in creating UV-stabilizers and specialty coatings. Its ability to absorb specific wavelengths of light makes it relevant for photoprotective materials, a hot topic in cosmetic and packaging industries. Furthermore, its low toxicity profile aligns with regulatory trends favoring safer chemical alternatives, as evidenced by its inclusion in REACH-compliant formulations.

Analytical techniques such as HPLC, GC-MS, and NMR are routinely employed to verify the purity of methyl 3-ethenyl-4-methoxybenzoate, addressing quality concerns raised by end-users. FAQs in scientific forums often inquire about its storage conditions (recommended: inert atmosphere, -20°C) and solubility (notable in polar organic solvents like acetone and ethanol). These practical insights enhance its usability in lab-scale and industrial settings.

Emerging applications include its use in smart materials responsive to environmental stimuli, capitalizing on the ethenyl group's polymerization potential. As the scientific community explores CO2-based polymerizations, this compound's relevance in carbon capture technologies is being investigated. Such interdisciplinary connections underscore why CAS 2228593-57-3 remains a compound of interest in both academic and commercial spheres.